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Compound of Interest

Compound Name: D-Galactose

Cat. No.: B084031 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of D-Galactose, a naturally occurring monosaccharide. Adherence to these

procedures will minimize risks and ensure proper disposal, fostering a culture of safety and

responsibility in your laboratory.

D-Galactose is generally considered a low-hazard substance for typical industrial and research

applications.[1] However, like many powdered chemicals, it can cause eye, skin, and

respiratory tract irritation.[1] The primary risks are associated with the generation of dust, which

can be irritating if inhaled and may form explosive mixtures with air in sufficient concentrations.

[2]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling D-Galactose, particularly in its powdered form.
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Protection Type Equipment
Standard/Specificati

on
Purpose

Eye/Face Protection

Safety glasses with

side shields or

chemical safety

goggles

OSHA 29 CFR

1910.133 or European

Standard EN166

To prevent eye

irritation from dust.[2]

Skin Protection
Impervious gloves

(e.g., Nitrile rubber)
-

To prevent skin

contact.[2][3]

Respiratory Protection

NIOSH/MSHA

approved respirator

(e.g., N95 or P1 dust

mask)

OSHA 29 CFR

1910.134 or European

Standard EN 149

To be used when dust

is generated to

prevent respiratory

tract irritation.[2]

Body Protection

Appropriate protective

clothing (e.g., lab

coat)

-
To prevent skin

exposure.[2]

Occupational Exposure Limits
While specific occupational exposure limits for D-Galactose are not widely established, it is

often treated as "Particulates Not Otherwise Specified" (PNOS) or nuisance dust.[4] The

following exposure limits are provided as a guideline for maintaining a safe work environment.

Organization Limit Type Exposure Limit

OSHA PEL TWA (Total Dust) 15 mg/m³

OSHA PEL TWA (Respirable Fraction) 5 mg/m³

ACGIH TLV TWA (Inhalable Particles) 10 mg/m³

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.
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To ensure a systematic and safe approach to working with D-Galactose, from initial handling to

final disposal, the following workflow should be implemented.

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation
(e.g., Fume Hood)

Weigh D-Galactose
(Minimize Dust Generation)

Dissolve or Mix as RequiredMinor Spill:
Sweep or Vacuum Material

Spill Occurs

Store in a Tightly Closed Container

Clean Work Area and
Wash Hands Thoroughly

Place in a Suitable,
Labeled Disposal Container

Decontaminate Spill Area

Dispose of Unused Material
and Contaminated PPE

Follow Federal, State,
& Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of D-Galactose.

Operational Plan
1. Engineering Controls:

Always work in a well-ventilated area.

Use a fume hood or local exhaust ventilation when handling large quantities of powdered D-
Galactose or when there is a potential for significant dust generation.[2]

2. Handling Procedures:
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Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.

Minimize dust generation during handling and weighing.[5]

Keep the container tightly closed when not in use.

Avoid contact with strong oxidizing agents, as they are incompatible with D-Galactose.[2]

3. Storage:

Store D-Galactose in a cool, dry, and well-ventilated area.

Keep containers securely sealed to prevent contamination and absorption of moisture.

Store away from incompatible materials such as strong oxidizers.[2]

Disposal Plan
1. Waste Characterization:

D-Galactose is not classified as a hazardous waste according to most regulations.[3][6]

However, it is crucial to consult local, state, and federal guidelines to ensure compliance.

2. Spill Cleanup:

For small spills, carefully sweep or vacuum the material to avoid creating dust.[2]

Place the collected material into a suitable, sealed, and labeled container for disposal.[2]

Clean the spill area with water.

3. Final Disposal:

Dispose of unused D-Galactose and any contaminated materials (e.g., gloves, wipes) in

accordance with all applicable federal, state, and local environmental regulations.[2] Do not

empty into drains.[6] Contaminated packaging should be treated as the substance itself.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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